Cas no 656305-82-7 ([1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro-)

[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro- structure
656305-82-7 structure
Product Name:[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro-
CAS No:656305-82-7
MF:C13H8Cl2O
MW:251.108021736145
CID:511882
PubChem ID:2758152
Update Time:2025-04-19

[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro-
    • 3-(3,5-DICHLOROPHENYL)BENZALDEHYDE
    • 3',5'-DICHLOROBIPHENYL-3-CARBALDEHYDE
    • 3-[3,5-bis(chloranyl)phenyl]benzaldehyde
    • AC1MBXIC
    • AG-G-47111
    • CHEMBL121998
    • CTK5C2939
    • FT-0644821
    • KB-177574
    • A835164
    • 656305-82-7
    • DTXSID20374194
    • SCHEMBL412568
    • 3',5'-Dichloro-[1,1'-biphenyl]-3-carbaldehyde
    • Inchi: 1S/C13H8Cl2O/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-8H
    • InChI Key: NYQHTXXDYQXIAM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=CC=C(C=O)C=1)Cl

Computed Properties

  • Exact Mass: 249.99500
  • Monoisotopic Mass: 249.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.319
  • Boiling Point: 391.1°C at 760 mmHg
  • Flash Point: 165.4°C
  • Refractive Index: 1.626
  • PSA: 17.07000
  • LogP: 4.47290

[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro- Related Literature

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